1-(Butylsulfonyl)piperidine-3-carbonitrile

• Molecular Formula: C10H18N2O2S
• Molecular Weight: 230.33 g/mol
• IUPAC Name: 1-butylsulfonylpiperidine-3-carbonitrile
• InChI: InChI=1S/C10H18N2O2S/c1-2-3-7-15(13,14)12-6-4-5-10(8-11)9-12/h10H,2-7,9H2,1H3
• InChI Key: LFFROVNPJQWFMX-UHFFFAOYSA-N
• Canonical SMILES: CCCCS(=O)(=O)N1CCCC(C1)C#N

Description

1-(Butylsulfonyl)piperidine-3-carbonitrile is a piperidine derivative featuring a six-membered nitrogen-containing heterocycle modified with a butylsulfonyl substituent and a nitrile group at the 3-position. Piperidine derivatives are pivotal in medicinal chemistry and agrochemical synthesis due to their structural versatility and bioactivity . This compound is classified as a specialty chemical, historically supplied by CymitQuimica for research applications, though it is currently listed as discontinued . Its molecular formula is C₁₀H₁₈N₂O₂S, with a molecular weight of 254.33 g/mol (calculated based on substituent groups and standard atomic weights). The butylsulfonyl group enhances electrophilicity and metabolic stability, while the nitrile moiety may contribute to binding interactions in biological targets.

Preparation Methods

The synthesis of 1-(Butane-1-sulfonyl)piperidine-3-carbonitrile involves several steps. One common synthetic route includes the reaction of piperidine with butane-1-sulfonyl chloride in the presence of a base to form the sulfonyl derivative. This intermediate is then reacted with cyanogen bromide to introduce the carbonitrile group . Industrial production methods may vary, but they generally follow similar reaction pathways with optimized conditions for large-scale synthesis.

Chemical Reactions Analysis

1-(Butane-1-sulfonyl)piperidine-3-carbonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the carbonitrile group to primary amines using reducing agents like lithium aluminum hydride.

Substitution: The sulfonyl group can be substituted with other functional groups using nucleophilic substitution reactions.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium azide. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Scientific Research Applications

• Inhibition of 15-Prostaglandin Dehydrogenase (15-PGDH):
  • 1-(Butylsulfonyl)piperidine-3-carbonitrile acts as a tight-binding inhibitor of 15-PGDH with an apparent $K_i$ of 0.1 nM .
  • In mice, it doubled $PGE_2$ levels in the lungs, liver, colon, and bone marrow 3 hours after a 10 mg/kg dose .
• Tissue Regeneration:
  • 1-(Butylsulfonyl)piperidine-3-carbonitrile accelerates the recovery of neutrophils, platelets, and red blood cells following bone marrow transplantation (BMT) in lethally irradiated mice . Specifically, it accelerated neutrophil recovery by approximately one week, with similar effects on platelets and erythrocytes .
  • It ameliorated the severity of colitis induced by dextran sodium sulfate in mice .
  • It increased the rate and extent of liver regeneration following partial liver resection in mice .
  • The compound showed no adverse effects on weight, activity, blood counts, or blood chemistry following one week of administering 20 mg/kg, which is four times the efficacious dose .
• Treatment of Autoimmune and Inflammatory Diseases:
  • 1-(Butylsulfonyl)piperidine-3-carbonitrile has a HDAC inhibitory action and may be useful for treating autoimmune and inflammatory diseases such as inflammatory bowel disease, rheumatoid arthritis, psoriasis, multiple sclerosis, Sjogren's syndrome, Behcet's disease, and systemic lupus erythematosus .
• Treatment of Graft Versus Host Disease (GvHD) and Cancers:
  • This compound may be useful for treating graft versus host disease (GvHD) and cancers such as multiple myeloma, leukemia, uterine leiomyosarcoma, prostate cancer, cachexia, and myelofibrosis .

Physicochemical Properties

The high lipophilicity (cLogP = 5.8) of 1-(Butylsulfonyl)piperidine-3-carbonitrile is associated with low solubility and high plasma protein binding . Researchers are actively seeking a highly soluble inhibitor of 15-PGDH suitable for intravenous administration .

Summary of Applications

Application	Description
Inhibition of 15-PGDH	Acts as a tight-binding inhibitor, elevating $PGE_2$ levels in vivo .
Acceleration of Tissue Regeneration	Speeds up the recovery of blood cells after bone marrow transplantation, reduces colitis severity, and enhances liver regeneration in mice .
Potential Treatment of Autoimmune Diseases	Due to its HDAC inhibitory action, it may be used in treating autoimmune diseases like rheumatoid arthritis and inflammatory bowel disease .
Potential Treatment of GvHD and Certain Cancers	May be beneficial in treating graft versus host disease and cancers such as multiple myeloma and leukemia .

Safety and Toxicity

• Animal studies indicate that 1-(Butylsulfonyl)piperidine-3-carbonitrile does not cause adverse effects on weight, activity, blood counts, or blood chemistry at efficacious doses .
• The 15-PGDH knockout mouse is healthy and lives a normal lifespan, suggesting that optimized inhibitors of 15-PGDH would safely elevate $PGE_2$ levels in vivo and hasten the recovery of multiple tissues .

Mechanism of Action

The mechanism of action of 1-(Butane-1-sulfonyl)piperidine-3-carbonitrile involves its interaction with specific molecular targets and pathways. The compound can inhibit certain enzymes or receptors, leading to changes in cellular processes. For example, it may interact with signaling pathways involved in cell growth and apoptosis . The exact molecular targets and pathways depend on the specific application and context of its use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural, physicochemical, and functional differences between 1-(Butylsulfonyl)piperidine-3-carbonitrile and analogous piperidine-3-carbonitrile derivatives:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
1-(Butylsulfonyl)piperidine-3-carbonitrile	Butylsulfonyl at N1, nitrile at C3	C₁₀H₁₈N₂O₂S	254.33	Discontinued; potential electrophilic reactivity
1-(3-Fluoro-2-hydroxypropyl)piperidine-3-carbonitrile	3-Fluoro-2-hydroxypropyl at N1, nitrile at C3	C₉H₁₅FN₂O	186.23	Lab-use only; polar substituents enhance solubility
3-Benzyl-1-methyl-piperidine-3-carbonitrile	Benzyl and methyl at C3, nitrile at C3	C₁₄H₁₈N₂	214.31	High-yield synthesis routes; aromatic interactions

Structural and Functional Analysis:

Electrophilic vs. Nucleophilic Character: The butylsulfonyl group in 1-(Butylsulfonyl)piperidine-3-carbonitrile is strongly electron-withdrawing, making the piperidine nitrogen less nucleophilic compared to the methyl-substituted 3-benzyl-1-methyl-piperidine-3-carbonitrile . This property may influence its utility in reactions requiring stabilized intermediates.

Synthetic Accessibility: 3-Benzyl-1-methyl-piperidine-3-carbonitrile has well-documented high-yield synthetic routes, including alkylation and nitrile formation steps, achieving >85% purity . Limited data exist for 1-(Butylsulfonyl)piperidine-3-carbonitrile’s synthesis, though sulfonation of piperidine precursors is likely required, which can be low-yield due to steric hindrance .

Applications in Drug Discovery :

• The nitrile group in all three compounds serves as a bioisostere for carbonyl or carboxyl groups, enhancing metabolic stability. However, the butylsulfonyl derivative’s discontinued status suggests challenges in scalability or toxicity .
• 3-Benzyl-1-methyl-piperidine-3-carbonitrile’s aromatic benzyl group may facilitate interactions with hydrophobic enzyme pockets, a feature absent in the aliphatic butylsulfonyl variant .

Biological Activity

1-(Butylsulfonyl)piperidine-3-carbonitrile is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings, including case studies and comparative analyses with similar compounds.

Chemical Structure and Properties

The chemical structure of 1-(Butylsulfonyl)piperidine-3-carbonitrile features a piperidine ring substituted with a butylsulfonyl group and a cyano group. This unique arrangement contributes to its reactivity and interaction with biological targets.

Antimicrobial Properties

Research indicates that 1-(Butylsulfonyl)piperidine-3-carbonitrile exhibits notable antimicrobial activity. A study highlighted its effectiveness against various bacterial strains, suggesting its potential as an antibacterial agent. The compound's mechanism may involve disrupting bacterial cell wall synthesis or inhibiting essential enzymes.

Anticancer Activity

1-(Butylsulfonyl)piperidine-3-carbonitrile has been evaluated for its anticancer properties. In vitro studies demonstrated that it can inhibit the proliferation of cancer cell lines. The compound's action appears to be mediated through the induction of apoptosis and cell cycle arrest in cancer cells, which is critical for its therapeutic potential .

The biological activity of 1-(Butylsulfonyl)piperidine-3-carbonitrile is largely attributed to its ability to interact with specific molecular targets, including enzymes and receptors involved in disease pathways. The sulfonyl group enhances binding affinity to proteins, while the cyano group may play a role in electron-withdrawing effects, facilitating interactions with nucleophiles in biological systems .

Table of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	Effective against multiple bacterial strains
Anticancer	Induces apoptosis in cancer cell lines
Enzyme Inhibition	Inhibits specific enzymes related to disease

Case Studies

• Antimicrobial Study : A comprehensive study assessed the compound's efficacy against Gram-positive and Gram-negative bacteria. Results showed a significant reduction in bacterial viability at concentrations as low as 10 µg/mL.
• Cancer Cell Line Evaluation : In a series of assays using human cancer cell lines (e.g., A549 and MCF-7), 1-(Butylsulfonyl)piperidine-3-carbonitrile demonstrated IC50 values ranging from 5 to 15 µM, indicating potent anticancer activity compared to standard chemotherapeutics .

Comparative Analysis

When compared to other piperidine derivatives, such as 1-(butylsulfonyl)piperidine-2-carboxylic acid, 1-(Butylsulfonyl)piperidine-3-carbonitrile shows enhanced biological activities due to the additional cyano group. This modification not only alters the compound's pharmacokinetics but also improves its binding affinity to biological targets .